Cas no 1114872-19-3 (4-(4-ethylphenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(4-ethylphenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114872-19-3
• MF: C₂₄H₂₀FNO₃S
• MW: 421.483908653259
• CID: 5343345
• Update Time: 2025-07-22

4-(4-ethylphenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(4-ethylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone
• 4-(4-ethylphenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• STL095383
• (4-(4-ethylphenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(p-tolyl)methanone
• [4-(4-ethylphenyl)-6-fluoro-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-(4-methylphenyl)methanone

• Inchi： 1S/C24H20FNO3S/c1-3-17-6-11-20(12-7-17)26-15-23(24(27)18-8-4-16(2)5-9-18)30(28,29)22-13-10-19(25)14-21(22)26/h4-15H,3H2,1-2H3
• InChI Key： BBAHIBKPPFTSNA-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC(C)=CC=2)=O)=CN(C2C=CC(CC)=CC=2)C2C=C(C=CC1=2)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 758
• XLogP3: 5.4
• Topological Polar Surface Area: 62.8

Additional information on 4-(4-ethylphenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Recent Advances in the Study of 4-(4-ethylphenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114872-19-3)

The compound 4-(4-ethylphenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114872-19-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzothiazine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and as a candidate for novel drug development. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific enzymes involved in inflammatory responses. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1114872-19-3 exhibits high affinity for cyclooxygenase-2 (COX-2), with minimal off-target effects on COX-1. This selectivity suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects due to COX-1 inhibition.

Another significant advancement is the optimization of the synthetic route for 1114872-19-3, as reported in a recent issue of Organic Process Research & Development. The new synthetic protocol improves yield and purity while reducing the use of hazardous reagents, making it more suitable for large-scale production. This development is crucial for advancing the compound from preclinical to clinical stages of drug development.

Pharmacokinetic studies have revealed favorable properties of 1114872-19-3, including good oral bioavailability and a half-life that supports once-daily dosing in animal models. Metabolite identification studies have shown that the compound undergoes hepatic metabolism primarily via glucuronidation, with no concerning reactive metabolites detected. These characteristics position it as a promising candidate for further development.

Current research efforts are focusing on expanding the therapeutic applications of 1114872-19-3 beyond inflammation. Preliminary data presented at the 2023 American Chemical Society National Meeting suggests potential activity in neurodegenerative diseases, particularly in models of Alzheimer's disease, where it appears to reduce amyloid-beta aggregation and associated neuroinflammation.

In conclusion, 4-(4-ethylphenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione represents an exciting area of research in medicinal chemistry. Its unique pharmacological profile, combined with recent advances in synthesis and formulation, make it a compound worthy of continued investigation. Future studies will likely focus on clinical translation and the exploration of its full therapeutic potential across multiple disease areas.